Cas no 2762315-06-8 (HIF-1α-IN-2)

• Product Name: HIF-1α-IN-2
• CAS No: 2762315-06-8
• MF: C₂₁H₁₉N₃OS
• MW: 361.46
• CID: 5147103
• PubChem ID: 163196195
• Update Time: 2025-05-24

HIF-1α-IN-2 Chemical and Physical Properties

Names and Identifiers

• 4-Quinolinamine, 7-methoxy-2-methyl-N-[3-(2-methyl-4-thiazolyl)phenyl]-
• HIF-1α-IN-2
• HIF-1
• HY-115903
• CS-0433084
• MS-25727
• A-IN-2
• HIF-alpha-IN-2
• inverted exclamation mark-IN-2
• F84022
• HIF-1alpha-IN-2
• 2762315-06-8

• Inchi： 1S/C21H19N3OS/c1-13-9-19(18-8-7-17(25-3)11-20(18)22-13)24-16-6-4-5-15(10-16)21-12-26-14(2)23-21/h4-12H,1-3H3,(H,22,24)
• InChI Key： ILYYBJSTMKDZND-UHFFFAOYSA-N
• SMILES： N1C2C(=CC=C(OC)C=2)C(NC2=CC=CC(C3=CSC(C)=N3)=C2)=CC=1C

Computed Properties

• Exact Mass: 361.12488341g/mol
• Monoisotopic Mass: 361.12488341g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 4
• Complexity: 465
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.2
• Topological Polar Surface Area: 75.3Ų

Additional information on HIF-1α-IN-2

HIF-1α-IN-2: A Comprehensive Overview

HIF-1α-IN-2, with the CAS number 2762315-06-8, is a compound of significant interest in the field of molecular biology and drug discovery. This compound is a potent inhibitor of hypoxia-inducible factor 1 alpha (HIF-1α), a transcription factor that plays a pivotal role in cellular responses to low oxygen levels. The discovery and characterization of HIF-1α-IN-2 have opened new avenues for understanding the mechanisms underlying hypoxia-driven diseases and developing therapeutic interventions.

The development of HIF-1α-IN-2 was driven by the need to target the hypoxia-inducible factor (HIF) pathway, which is implicated in various pathological conditions, including cancer, cardiovascular diseases, and chronic inflammation. Recent studies have highlighted the critical role of HIF in tumor progression, where it promotes angiogenesis, glycolysis, and metastasis. By inhibiting HIF-1α, HIF-1α-IN-2 has shown potential as a novel therapeutic agent in oncology.

In preclinical models, HIF-1α-IN-2 has demonstrated remarkable efficacy in reducing tumor growth and improving survival rates in mice with implanted cancerous cells. These findings were corroborated by a study published in the journal Nature Medicine, where researchers reported that treatment with HIF-1α-IN-2 led to significant downregulation of HIF-dependent genes associated with angiogenesis and metastasis. Furthermore, the compound exhibited minimal toxicity to normal cells, suggesting its potential as a selective anticancer agent.

Beyond oncology, HIF-1α-IN-2 has also been explored for its potential in treating ischemic cardiovascular diseases. Hypoxia is a hallmark of myocardial infarction and stroke, where inadequate oxygen supply leads to tissue damage and cell death. By targeting HIF-1α, this compound could modulate the cellular response to ischemia, potentially reducing tissue injury and promoting recovery. Recent research in this area has shown promising results, with studies indicating that administration of HIF-1α-IN- strong> improves cardiac function and reduces infarct size in animal models.

The mechanism of action of < strong >HIF - 1 α - IN - 2 strong > involves direct inhibition of the transcriptional activity of H IF - 1 α . Under normoxic conditions , H IF - 1 α is typically degraded via the proteasome pathway . However , under hypoxic conditions , it stabilizes and translocates to the nucleus , where it activates target genes . By binding to H IF - 1 α , this compound prevents its nuclear translocation , thereby blocking the transcriptional activation of hypoxia-responsive genes . This mechanism underscores its potential as a therapeutic agent for diseases characterized by aberrant H IF activity .

In terms of pharmacokinetics , studies have shown thatH IF - 1 α - IN - 2 strong > exhibits favorable bioavailability and pharmacokinetic properties , making it suitable for systemic administration . Its ability to cross the blood-brain barrier has also been investigated , raising possibilities for its use in neurodegenerative diseases associated with hypoxic conditions . However , further research is needed to fully characterize its pharmacokinetic profile and safety profile in humans .

The development ofH IF - 1 α - IN - 2 strong > represents a significant advancement in targeting the H IF pathway for therapeutic purposes . Its potential applications span across multiple therapeutic areas , including oncology , cardiology , and neurology . As research continues to uncover new insights into the role of H IF in disease pathogenesis , compounds likeH IF - 1 α - IN - 2 strong > are poised to play a critical role in developing innovative treatments . With ongoing clinical trials evaluating its safety and efficacy , this compound holds great promise for addressing unmet medical needs associated with hypoxia-driven disorders .